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Compound of Interest

Compound Name: Methyl Cedryl Ketone

cat. No.: B1614869

An In-depth Technical Guide to the Synthesis of Methyl Cedryl Ketone from Cedrene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl Cedryl Ketone (MCK), commercially known as Acetyl Cedrene, Vertofix, or Lixetone, is
a highly valued synthetic fragrance ingredient prized for its persistent and rich woody, amber,
and musky aroma.[1][2] It is a cornerstone in the fragrance industry, widely incorporated into
perfumes, soaps, cosmetics, and detergents to impart tenacity and a sophisticated woody
character.[3][4][5] The primary industrial synthesis route involves the acetylation of cedrene, a
sesquiterpene hydrocarbon derived from cedarwood oil.[5] This process is a classic example of
a Friedel-Crafts acylation reaction, where an acetyl group is introduced onto the cedrene
molecule.[6]

This technical guide provides a comprehensive overview of the synthesis of Methyl Cedryl
Ketone from cedrene. It details the underlying chemical principles, presents specific
experimental protocols derived from patent literature, summarizes key quantitative data, and
illustrates the reaction and experimental workflows through diagrams.

Reaction Mechanism and Chemical Principles

The conversion of cedrene to Methyl Cedryl Ketone is achieved through Friedel-Crafts
acylation. This electrophilic aromatic substitution reaction involves the reaction of cedrene with
an acylating agent, typically acetic anhydride, in the presence of an acid catalyst.[1][7]
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Starting Materials:

o Cedrene (CisHz4): A tricyclic sesquiterpene found in cedarwood oil. The raw material is often
a mixture of isomers, primarily a-cedrene and 3-cedrene, and may also contain thujopsene.
[1][8][9] Under the strong acidic conditions of the reaction, thujopsene can isomerize to
cedrene, which is then acetylated.[1]

o Acetic Anhydride ((CHsCO)20): The acetylating agent that provides the acetyl group
(CHsCO).[10]

o Catalyst: The reaction requires a strong acid to activate the acetic anhydride. Both protic
acids (like polyphosphoric acid, sulfuric acid) and solid superacids have been effectively
used.[1][11] The catalyst polarizes the acetic anhydride, facilitating the formation of a highly
electrophilic acylium ion (CH3zCO"), which then attacks the electron-rich double bond of the
cedrene ring.[12][13]

The overall reaction can be summarized as: CisHz4 (Cedrene) + (CH3CO)20 (Acetic
Anhydride) --[Acid Catalyst]--> C17H260 (Methyl Cedryl Ketone) + CHsCOOH (Acetic Acid)

Below is a diagram illustrating the general chemical transformation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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